Cas no 24630-00-0 (Benzoic acid, 4-[[4-(dimethylamino)phenyl]azo]-, methyl ester)

• Product Name: Benzoic acid, 4-[[4-(dimethylamino)phenyl]azo]-, methyl ester
• CAS No: 24630-00-0
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 1422110
• PubChem ID: 4075005
• Update Time: 2025-04-20

Benzoic acid, 4-[[4-(dimethylamino)phenyl]azo]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[4-(dimethylamino)phenyl]azo]-, methyl ester
• methyl 4-[[4-(dimethylamino)phenyl]diazenyl]benzoate
• azobenzene, 4-dimethylamino-4'-methoxycarbonyl-
• DTXSID40399061
• T0501-8922
• SCHEMBL10216153
• SMR000595642
• AKOS001015719
• Z56771390
• 24630-00-0
• AKOS034452293
• MLS001174969

• Inchi： 1S/C16H17N3O2/c1-19(2)15-10-8-14(9-11-15)18-17-13-6-4-12(5-7-13)16(20)21-3/h4-11H,1-3H3/b18-17+
• InChI Key： JTFDDDDHFROPQU-ISLYRVAYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 283.13221
• Monoisotopic Mass: 283.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 54.26